Cas no 898453-21-9 (2-amino-3-(4-bromobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide)

• Product Name: 2-amino-3-(4-bromobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide
• CAS No: 898453-21-9
• MF: C₂₃H₁₈BrN₃O₃
• MW: 464.311324596405
• CID: 5484336
• Update Time: 2025-05-23

2-amino-3-(4-bromobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-bromobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide

• Inchi： 1S/C23H18BrN3O3/c1-30-17-11-9-16(10-12-17)26-23(29)19-18-4-2-3-13-27(18)21(20(19)25)22(28)14-5-7-15(24)8-6-14/h2-13H,25H2,1H3,(H,26,29)
• InChI Key： QFQWCYUWVUAZNG-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(OC)C=C2)=O)=C2N(C=CC=C2)C(C(=O)C2=CC=C(Br)C=C2)=C1N

Additional information on 2-amino-3-(4-bromobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide

Introduction to 2-amino-3-(4-bromobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide (CAS No. 898453-21-9)

2-amino-3-(4-bromobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 898453-21-9, represents a promising candidate for further exploration in drug discovery and molecular biology research. The presence of multiple functional groups, including an amino group, a bromobenzoyl moiety, and a methoxyphenyl substituent, makes it a versatile scaffold for designing novel bioactive molecules.

The indolizine core is a heterocyclic structure that has been extensively studied for its potential pharmacological applications. Indolizine derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them valuable in the development of therapeutic agents. In particular, the 2-amino-3-(4-bromobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide structure combines the advantages of these derivatives with additional functional groups that enhance its reactivity and selectivity.

Recent advancements in medicinal chemistry have highlighted the importance of incorporating halogenated aromatic rings into drug candidates. The 4-bromobenzoyl group in this compound serves as a key pharmacophore that can modulate the electronic properties of the molecule, influencing its binding affinity and metabolic stability. This feature is particularly relevant in the design of small-molecule inhibitors targeting enzyme-catalyzed reactions, where precise control over interactions is crucial.

The 4-methoxyphenyl substituent further contributes to the complexity and functionality of 2-amino-3-(4-bromobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide. Methoxyphenyl groups are commonly found in biologically active compounds due to their ability to enhance solubility, improve oral bioavailability, and modulate receptor binding. The combination of these features positions this compound as a potential lead molecule for further optimization in therapeutic applications.

In the context of current research, 2-amino-3-(4-bromobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide has been explored for its potential role in addressing various biological pathways. For instance, studies have suggested that indolizine derivatives may exhibit anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in this compound could contribute to its ability to interact with target proteins involved in these pathways, offering a basis for developing novel therapeutic strategies.

The synthesis of 2-amino-3-(4-bromobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the indolizine ring system, introduction of the amino group at the 2-position, and subsequent functionalization with the 4-bromobenzoyl and 4-methoxyphenyl moieties. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve selective modifications at specific positions within the molecule.

The pharmacokinetic properties of 2-amino-3-(4-bromobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide are also of considerable interest. Preliminary studies have indicated that this compound exhibits reasonable solubility in both aqueous and organic solvents, which is essential for formulation development. Additionally, its metabolic stability appears to be favorable for further exploration as a drug candidate, although more extensive studies are needed to fully characterize its behavior in vivo.

One of the most exciting aspects of working with 2-amino-3-(4-bromobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide is its potential for structural diversification. By modifying one or more of its functional groups, researchers can generate a library of analogs with tailored properties. This approach is particularly useful in high-throughput screening campaigns aimed at identifying compounds with enhanced potency or selectivity against specific biological targets.

The role of computational chemistry in the study of 2-amino-3-(4-bromobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide cannot be overstated. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These predictions provide valuable insights into its mechanism of action and guide experimental efforts toward optimizing its pharmacological properties.

In conclusion,2-amino-3-(4-bromobenzoyl)-N-(4-methoxyphenyl)indolizine-1-carboxamide (CAS No. 898453-21-9) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further exploration in drug discovery programs targeting various diseases. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in developing innovative therapeutic solutions.